Cas no 52099-72-6 (1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one)

52099-72-6 structure
Product Name:1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
CAS No:52099-72-6
Molecular Formula:C10H10N2O
Molecular Weight:174.1992
MDL:MFCD00218253
CID:56159
PubChem ID:100278
1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Properties
Names and Identifiers
-
- 1-(Prop-1-en-2-yl)-1H-benzo[d]imidazol-2(3H)-one
- 1-Isopropenyl-1H-benzimidazol-2(3H)-one
- 1-(methylvinyl)-1H-benzimidazol-2(3H)-one
- 1-Isopropenyl-2-benzimidazolidinone
- 1,3-Dihydro-1-(1-methylethenyl)-2H-benzimidazole-2-one
- 1-isopropenyl-1,3-dihydro-benzoimidazol-2-one
- 1-isopropenyl-2,3-dihy
- 1-isopropenyl-2-benzimidazolone
- 1-Isopropyl-2-benzimidazolidinone
- 1-lsopropenyl-2-benziMidazolidinone
- 2-BENZIMIDAZOLINONE,1-ISOPROPENYL
- IFLAB-BB F0451-0304
- isopropenyl-1,3-dihydro-2H-benzimidazol-2-one
- ISOPROPENYL-BENZIMIDAZOLIDINONE-2
- N-Isopropenyl-2-benzimidazolone
- 1-Isopropenyl-1,3-dihydro-2H-1,3-benzimidazol-2-one
- 1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
- 1-isopropenyl-2,3-dihydro-benzimidazol-2-one
- 1-Isopropenyl-2-benzimidazolinone
- SMR000034080
- F0451-0304
- 2-Benzimidazolinone, 1-isopropenyl-
- J-503608
- SCHEMBL14495652
- BCP12273
- 1 pound not3-Dihydro-1-(1-methylethenyl)-2H-benzimidazole-2-one
- HMS1369K02
- PD014308
- DTXSID90200092
- 1-isopropenyl-2(3H)-benzimidazolone
- 1-(1-methylvinyl)-3-hydrobenzimidazol-2-one
- 1-isopropenyl-1,3-dihydro-2H-benzimidazol-2-one
- AKOS000275585
- NSC-280600
- SCHEMBL507863
- CHEMBL1379986
- MLS000038233
- SR-01000390595
- CCG-42251
- 1-(prop-1-en-2-yl)-3H-1,3-benzodiazol-2-one
- NSC 280600
- AMY31462
- 1-Isopropenyl-1,3-dihydro-benzimidazol-2-one
- EN300-235800
- N-isopropenyl-benzimidazolone
- FT-0607975
- SR-01000390595-2
- SCHEMBL9225612
- 2-(2-oxo-2,3-dihydro-1h-benzo[d]imidazol-1-ium-1-ylidene)propan-1-ide
- 1-isopropenylbenzimidazolone
- 1-(Prop-1-en-2-yl)-1H-1,3-benzodiazol-2-ol
- HMS2315C17
- EINECS 257-661-5
- W-111034
- NS00016269
- 1-Isopropenyl-2-benzimidazolidinone, 97%
- 1Z-0600
- NSC280600
- 3-Isopropenyl-2(3H)-benzimidazolone
- I1127
- F16021
- 1,3-Dihydro-1-(1-methylvinyl)-2H-benzimidazol-2-one
- 1-(2-Propenyl)-2-benzimidazolidinone
- 1-Isopropenyl-1H-1,3-benzimidazol-2(3H)-one
- 2H-Benzimidazol-2-one, 1,3-dihydro-1-(1-methylethenyl)-
- XFASJWLBXHWUMW-UHFFFAOYSA-N
- MFCD00218253
- 1,3-dihydro-1-(1-methylethenyl)-2H-benzimidazol-2-one
- 3-prop-1-en-2-yl-1H-benzimidazol-2-one
- AKOS005690641
- CS-W017499
- 52099-72-6
- ChemDiv2_000222
- SY037885
- BB 0219701
- 1-(1-methylvinyl)benzimidazolin-2-one
- ZD63KF82QK
- SR-01000390595-1
- 1-(prop-1-en-2-yl)-1,3-dihydro-2H-benzimidazol-2-one
- 1-(prop-1-en-2-yl)-1H-benzimidazol-2-ol
- STK741602
- ALBB-023847
- DB-027510
- STL037123
-
- MDL: MFCD00218253
- InChIKey: XFASJWLBXHWUMW-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H10N2O/c1-7(2)12-9-6-4-3-5-8(9)11-10(12)13/h3-6H,1H2,2H3,(H,11,13)
- SMILES: C=C(C)N1C2=CC=CC=C2N=C1O
- BRN: 140587
Computed Properties
- Exact Mass: 174.07900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 174.079
- Heavy Atom Count: 13
- Complexity: 249
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 32.3A^2
Experimental Properties
- LogP: 1.82020
- PSA: 37.79000
- Refractive Index: 1.6300 (estimate)
- Boiling Point: 305.17°C (rough estimate)
- Melting Point: 121-125 °C
- Flash Point: No data available
- Color/Form: Crystalline powder
- Solubility: Insoluble in water
- Density: 1.1455 (rough estimate)
1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Security Information
-
Symbol:
- WGK Germany:3
- Safety Term:S22-S24/25-S45
- Safety Instruction: S22-S24/25-S45
- Risk Phrases:R22
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 2810 6.1/PG 3
- Hazard Statement: H301
- Warning Statement: P301 + P310
- Storage Condition:Inert atmosphere,Room Temperature(BD21185)
- PackingGroup:Ⅲ
- Risk Phrases: 25
- Signal Word:Danger
- HazardClass:6.1
1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0032ZW-1g |
1-Isopropenyl-2-benzimidazolone |
52099-72-6 | 98% | 1g |
$6.00 | 2025-02-19 | |
A2B Chem LLC | AB43052-5g |
1-(2-Propenyl)-2-benzimidazolidinone |
52099-72-6 | 98% | 5g |
$8.00 | 2024-04-19 | |
Aaron | AR003388-1g |
1-Isopropenyl-2-benzimidazolone |
52099-72-6 | 98% | 1g |
$3.00 | 2025-01-21 | |
abcr | AB180395-25 g |
1-Isopropenyl-2-benzimidazolidinone; . |
52099-72-6 | 25g |
€353.20 | 2023-02-05 | ||
Alichem | A069005106-25g |
1-(Prop-1-en-2-yl)-1H-benzo[d]imidazol-2(3H)-one |
52099-72-6 | 98% | 25g |
$252.28 | 2023-09-01 | |
Ambeed | A440024-250mg |
1-(Prop-1-en-2-yl)-1H-benzo[d]imidazol-2(3H)-one |
52099-72-6 | 98% | 250mg |
$5.00 | 2022-04-01 | |
Apollo Scientific | OR32517-5g |
1-(Prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one |
52099-72-6 | 97% | 5g |
£165.00 | 2023-09-02 | |
Enamine | EN300-235800-0.05g |
1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one |
52099-72-6 | 95% | 0.05g |
$42.0 | 2024-06-19 | |
eNovation Chemicals LLC | D541552-25g |
1-Isopropenyl-2-benzimidazolidinone |
52099-72-6 | 97% | 25g |
$400 | 2022-06-07 | |
Fluorochem | 222838-10g |
1-(Prop-1-en-2-yl)-1H-benzo[d]imidazol-2(3H)-one |
52099-72-6 | 95% | 10g |
£28.00 | 2022-02-28 |
1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Suppliers
Wuhan Newgreat Chemical Co., Ltd
(CAS:52099-72-6)
MR./MRS.:ZHANG JING LI
Phone:18502781673
Email:new_great@163.com
Nantong Reform Petro-chemical Co.,Ltd
(CAS:52099-72-6)
MR./MRS.:CAO HAI YAN
Phone:19952847550
Email:2143087160@qq.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:52099-72-6)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:52099-72-6)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Related Literature
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Tianmin Zhou,Aozhuo Zhang Nanoscale, 2018,10, 13832-13856
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2. Front cover
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3. Front cover
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XiaoYing Sun,Bo Li,Dangsheng Su Chem. Commun., 2014,50, 11016-11019
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Gustavo Rodrigues Gomes,Julio Cezar Pastre Sustainable Energy Fuels, 2020,4, 1891-1898
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6. Front cover
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7. Obituary
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Yang Yang,Man Zhao,Zhen Cao,Zhen Ge,Yanfeng Ma,Yongsheng Chen RSC Adv., 2021,11, 8674-8681
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Yun-Pei Zhu,Tie-Zhen Ren,Yu-Ping Liu,Zhong-Yong Yuan RSC Adv., 2014,4, 31754-31758
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Karina Omuro Lupetti,Iolanda Cruz Vieira,Heberth Juliano Vieira,Orlando Fatibello-Filho Analyst, 2002,127, 525-529
52099-72-6 (1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:52099-72-6)1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one

Purity:99%
Quantity:25g
Price($):228.0